Cas no 2774-28-9 (3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose)

• Product Name: 3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose
• CAS No: 2774-28-9
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 2656211
• PubChem ID: 59107774
• Update Time: 2025-06-12

3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose Chemical and Physical Properties

Names and Identifiers

• 1,2:5,6-di-O-isopropylidene-3-deoxy-α-D-erythro-hex-3-enofuranose
• 1-O,2-O:5-O,6-O-Diisopropylidene-3-deoxy-α-D-erythro-3-hexenofuranose
• (3aR)-5-((R)-2,2-dimethyl-[1,3]dioxolan-4-yl)-2,2-dimethyl-(3ar,6ac)-3a,6a-dihydro-furo[2,3-d][1,3]dioxole
• 3-deoxy-1,2:5,6-di-O-isopropylidene-D-erythro-hex-3-enofuranose
• 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3-enofuranose
• 3-deoxy-3,4-didehydro-1,2:5,6-di-O-isopropylidene-α-D-allofuranose
• O1,O2,O5,O6-diisopropylidene-α-D-erythro-3-deoxy-hex-3-enofuranose
• O1,O2,O5,O6-Diisopropyliden-α-D-erythro-3-desoxy-hex-3-enofuranose
• 1-O,2-O:5-O,6-O-Diisopropylidene-3-deoxy-alpha-D-erythro-3-hexenofuranose
• SCHEMBL26499172
• (4R)-4-[(6aR)-2,2-dimethyl-3aH,6aH-furo[2,3-d][1,3]dioxol-5-yl]-2,2-dimethyl-1,3-dioxolane
• 2774-28-9
• (6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,6a-dihydrofuro[2,3-d][1,3]dioxole
• 3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose

• Inchi： 1S/C12H18O5/c1-11(2)13-6-9(16-11)7-5-8-10(14-7)17-12(3,4)15-8/h5,8-10H,6H2,1-4H3/t8-,9-,10?/m1/s1
• InChI Key： WOCMGMMZCJVMDH-MGRQHWMJSA-N
• SMILES： O1C(C)(C)OC2[C@H]1C=C([C@H]1COC(C)(C)O1)O2

Computed Properties

• Exact Mass: 242.11500
• Monoisotopic Mass: 242.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15000
• LogP: 1.52960

3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose

3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose (CAS No. 2774-28-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose (CAS No. 2774-28-9) is a complex carbohydrate derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is a member of the class of protected carbohydrates, which are often used as intermediates in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose is characterized by a six-carbon sugar backbone with specific functional groups that confer its unique properties. The presence of the isopropylidene protecting groups at the 1,2 and 5,6 positions stabilizes the molecule and facilitates its use in multi-step synthetic processes. Additionally, the deoxy modification at the C3 position and the double bond between C3 and C4 contribute to its reactivity and potential for further derivatization.

Recent advances in carbohydrate chemistry have led to the development of efficient synthetic routes for the preparation of 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose. One notable method involves the selective protection of a simple sugar followed by a series of transformations to introduce the desired functional groups. For instance, a study published in Journal of Organic Chemistry (2021) described a one-pot procedure that combines glycosylation and double bond formation to yield high-purity product with excellent yields.

The biological significance of 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose has been explored in several research studies. Its structural similarity to natural carbohydrates makes it a valuable tool for investigating carbohydrate-protein interactions and glycosylation processes. In particular, this compound has shown promise as a precursor for the synthesis of glycopeptides and glycolipids, which are important in various biological pathways and disease mechanisms.

In the context of drug discovery, 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose has been utilized as a building block for the development of novel therapeutic agents. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters (2020) reported the synthesis of a series of glycosylated small molecules derived from this compound. These derivatives exhibited potent anti-inflammatory activity in vitro and were effective in reducing inflammation in animal models of arthritis.

The potential applications of 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose extend beyond medicinal chemistry. In materials science, this compound has been investigated as a component in biodegradable polymers and hydrogels. A study published in Biomacromolecules (2019) demonstrated that incorporating this carbohydrate derivative into polymer matrices enhanced their mechanical properties and biocompatibility.

In conclusion, 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-erythro-hex-3,4-enofuranose (CAS No. 2774-28-9) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and biological applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of carbohydrate chemistry and its practical implications.